Cas no 82810-69-3 (Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-)

• Product name: Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-
• CAS No: 82810-69-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.45284
• CID: 730693
• PubChem ID: 258255

Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-[4-[2-(4-methoxyphenyl)-2-oxoethyl]piperazin-1-yl]ethanone
• NSC-87038
• NCIOpen2_009315
• DTXSID80293059
• 82810-69-3
• 2,2'-(Piperazine-1,4-diyl)bis[1-(4-methoxyphenyl)ethan-1-one]
• NSC87038
• Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-

• Inchi： InChI=1S/C22H26N2O4/c1-27-19-7-3-17(4-8-19)21(25)15-23-11-13-24(14-12-23)16-22(26)18-5-9-20(28-2)10-6-18/h3-10H,11-16H2,1-2H3
• InChI Key： NMOQAIACVKSIGN-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)CN2CCN(CC2)CC(=O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• XLogP3: 2.8